![molecular formula C17H21N3O B5633557 1-(3-methoxybenzyl)-4-(2-pyridinyl)piperazine](/img/structure/B5633557.png)
1-(3-methoxybenzyl)-4-(2-pyridinyl)piperazine
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 1-(3-methoxybenzyl)-4-(2-pyridinyl)piperazine involves complex organic reactions that allow for the introduction of specific functional groups essential for their biological activity. Mokrov et al. (2019) discuss the synthesis of a group of new 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, highlighting the role of the triazaalkane linker in determining cardiotropic activity (Mokrov et al., 2019).
Molecular Structure Analysis
The molecular structure of 1-(3-methoxybenzyl)-4-(2-pyridinyl)piperazine and related compounds plays a crucial role in their biological activity. Structural analysis, including X-ray crystallography and NMR spectroscopy, helps in understanding the conformation and electronic distribution within the molecule. Chinthal et al. (2021) explore the hydrogen-bonded assemblies in related piperazines, revealing how molecular structure influences supramolecular assembly (Chinthal et al., 2021).
Chemical Reactions and Properties
1-(3-Methoxybenzyl)-4-(2-pyridinyl)piperazine undergoes various chemical reactions that modify its structure and properties. These reactions include N-alkylation, demethylation, and the formation of complex derivatives with specific biological activities. Blokhin et al. (1990) discuss reactions involving methoxybenzylideneiminium salts, leading to different structural derivatives and showcasing the compound's reactivity (Blokhin et al., 1990).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[(3-methoxyphenyl)methyl]-4-pyridin-2-ylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O/c1-21-16-6-4-5-15(13-16)14-19-9-11-20(12-10-19)17-7-2-3-8-18-17/h2-8,13H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLXSRQOXEPSARC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methoxybenzyl)-4-(2-pyridinyl)piperazine |
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